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Compound of Interest

m-Hydroxyhippuric Acid-13C2,

Compound Name:
15N

Cat. No.: B1163785

Get Quote

Executive Summary & Critical Distinction

m-Hydroxyhippuric Acid-13C2, 15N is a stable isotope-labeled internal standard used
primarily in LC-MS/MS workflows for the quantification of phenolic metabolites.

\

CRITICAL SAFETY DISTINCTION:
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STOP: Do NOT dispose of this material in radioactive waste streams.
Although labeled with isotopes (

and

), this compound is NON-RADIOACTIVE. It contains stable isotopes that do not
emit radiation.[1] Disposing of this as radioactive waste is a costly regulatory error
that triggers unnecessary compliance audits.

Chemical Safety Profile (Pre-Disposal Assessment)

Before handling waste, operators must verify the chemical state. While the labeled compound
itself is only a mild irritant, it is frequently dissolved in hazardous organic solvents.
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Property Specification Operational Implication

Use parent CAS for waste
CAS Number 1637-75-8 (Unlabeled parent) manifesting if specific isotope
CAS is not in EHS database.

. i ) Dictates waste stream (Solid
Physical State Solid (Powder) or Solution
Waste vs. Solvent Waste).

H315 (Skin Irrit.), H319 (Eye Standard PPE (Nitrile gloves,

Hazards (GHS) ) ]
Irrit.)[2] safety glasses) is mandatory.

Regulated as "Characteristic

Waste" only if mixed with

RCRA Status Non-Listed (Not P or U listed)
hazardous solvents (e.g.,
Acetonitrile).
Do not mix with strong bases
o o or oxidizers in the waste
Reactivity Stable; Acidic nature

container to prevent

exothermic reactions.

Disposal Decision Logic (Workflow)

The following decision tree illustrates the correct disposal pathway based on the physical state
of the material.
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Figure 1: Decision tree for segregating m-Hydroxyhippuric Acid waste based on physical state
and solvent composition.

Step-by-Step Disposal Protocols
Scenario A: Liquid Waste (LC-MS Effluent)

Context: This is the most common disposal scenario. The compound is dissolved in mobile
phases (Methanol, Acetonitrile, Water, Formic Acid).

e Segregation: Determine if the solution contains halogenated solvents (e.g.,
Dichloromethane).
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o Most LC-MS methods for this analyte use Methanol/Water. This classifies as Non-
Halogenated Organic Waste.

e pH Check: Ensure the waste container pH is compatible. m-Hydroxyhippuric acid is acidic.

o Action: Do not pour into waste containers holding Cyanides or Sulfides (risk of toxic gas
generation).

o Container Selection: Use a High-Density Polyethylene (HDPE) or Glass carboy rated for
solvent waste.

e Labeling:
o Label as "Hazardous Waste - Organic Solvents".
o List constituents: "Methanol (50%), Water (50%), Trace Organic Acids".

o Note: You generally do not need to list the specific isotope name on the hazardous waste
label unless the concentration exceeds 1%, but it is Good Laboratory Practice (GLP) to
note "Trace Organic Standards".

Scenario B: Solid Waste (Expired Vial or Spill Cleanup)

Context: Disposing of an old stock vial or cleaning up a powder spill.[3]
o Containment:

o Vials: Keep the cap tightly closed.[4] Do not empty the vial; dispose of the vial and
contents together.

o Spill Debris: Place contaminated wipes and gloves into a clear polyethylene bag.

o Defacing: Black out the specific chemical name on the commercial vial if placing it in a
commingled solid waste drum (to prevent inventory confusion), but ensure the hazard class
(Irritant) remains visible.

» Disposal: Place the sealed bag/vial into the Solid Chemical Waste drum.
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o Prohibited: Do not throw in regular trash. Even non-toxic lab chemicals can trigger alarms
at municipal waste facilities.

Spill Management & Decontamination

In the event of a benchtop spill of the solid powder:

o PPE: Don nitrile gloves, lab coat, and safety glasses. Respiratory protection (N95) is
recommended if dust is visible, to prevent inhalation of the irritant.

e Dry Cleanup: Do not wet initially. Sweep up the powder carefully using a brush and dustpan
or a dry wipe to minimize spreading.

o Wet Decontamination:
o Wet a paper towel with Methanol or 70% Ethanol.
o Wipe the surface from the outside in.

o Scientific Rationale: m-Hydroxyhippuric acid has limited solubility in pure water but
dissolves readily in alcohols [1]. Using alcohol ensures the compound is solubilized and
removed rather than smeared.

 Verification: If available, use a UV lamp (254 nm). Phenolic compounds often fluoresce or
absorb UV; a dark spot on a fluorescent TLC plate background (or similar surface check) can
confirm removal, though visual inspection is usually sufficient.

Regulatory Compliance (US EPA/RCRA)[7]

» Waste Classification: This material is not a P-listed (acutely toxic) or U-listed commercial
chemical product under 40 CFR 261.33 [2].

» Characteristic Waste: It does not inherently exhibit Ignitability (D001), Corrosivity (D002), or
Reactivity (D003).

o Exception: If dissolved in Acetonitrile or Methanol, the mixture becomes D001 (Ignitable)

[3].
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» Drain Disposal:Strictly Prohibited. Although not highly toxic, local POTW (Publicly Owned
Treatment Works) regulations typically ban the discharge of chemical standards and acidic
organic compounds into the sewer system.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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